Cas no 3476-78-6 (2-hydroxy-2-methylcyclohexan-1-one)

• Product Name: 2-hydroxy-2-methylcyclohexan-1-one
• CAS No: 3476-78-6
• Molecular Formula: C₇H₁₂O₂
• Molecular Weight: 128.16898
• MDL: MFCD21338547
• CID: 1466127
• PubChem ID: 12395949

2-hydroxy-2-methylcyclohexan-1-one Properties

Names and Identifiers

• Cyclohexanone, 2-hydroxy-2-methyl-
• 2-hydroxy-2-methylcyclohexan-1-one
• 2-methyl-2-hydroxy-1-cyclohexanone
• 2-hydroxy-2-methylcyclohexanone
• RMLMTLCQCHBROG-UHFFFAOYSA-
• DTXSID80496220
• RMLMTLCQCHBROG-UHFFFAOYSA-N
• InChI=1/C7H12O2/c1-7(9)5-3-2-4-6(7)8/h9H,2-5H2,1H3
• AKOS015906402
• methyl-1-hydroxy-cyclohexan-2-one
• SCHEMBL8677429
• EN300-2996639
• 3476-78-6

• MDL： MFCD21338547
• InChIKey： RMLMTLCQCHBROG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O2/c1-7(9)5-3-2-4-6(7)8/h9H,2-5H2,1H3
• SMILES： CC1(CCCCC1=O)O

Computed Properties

• Exact Mass: 128.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.083729621g/mol
• Heavy Atom Count: 9
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins